(2Z)-3-Ethyl-2-[(2E)-2-[(3-ethylbenzo[f][1,3]benzothiazol-3-ium-2-yl)methylidene]butylidene]benzo[f][1,3]benzothiazole;4-methylbenzenesulfonate
(2Z)-3-Ethyl-2-[(2E)-2-[(3-ethylbenzo[f][1,3]benzothiazol-3-ium-2-yl)methylidene]butylidene]benzo[f][1,3]benzothiazole;4-methylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
18420-56-9
VCID:
VC0097432
InChI:
InChI=1S/C31H29N2S2.C7H8O3S/c1-4-21(15-30-32(5-2)26-17-22-11-7-9-13-24(22)19-28(26)34-30)16-31-33(6-3)27-18-23-12-8-10-14-25(23)20-29(27)35-31;1-6-2-4-7(5-3-6)11(8,9)10/h7-20H,4-6H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES:
CCC(=CC1=[N+](C2=CC3=CC=CC=C3C=C2S1)CC)C=C4N(C5=CC6=CC=CC=C6C=C5S4)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C38H36N2O3S3
Molecular Weight:
664.9 g/mol
(2Z)-3-Ethyl-2-[(2E)-2-[(3-ethylbenzo[f][1,3]benzothiazol-3-ium-2-yl)methylidene]butylidene]benzo[f][1,3]benzothiazole;4-methylbenzenesulfonate
CAS No.: 18420-56-9
Impurities
VCID: VC0097432
Molecular Formula: C38H36N2O3S3
Molecular Weight: 664.9 g/mol
![(2Z)-3-Ethyl-2-[(2E)-2-[(3-ethylbenzo[f][1,3]benzothiazol-3-ium-2-yl)methylidene]butylidene]benzo[f][1,3]benzothiazole;4-methylbenzenesulfonate - 18420-56-9](/images/no_structure.jpg)
| CAS No. | 18420-56-9 |
|---|---|
| Product Name | (2Z)-3-Ethyl-2-[(2E)-2-[(3-ethylbenzo[f][1,3]benzothiazol-3-ium-2-yl)methylidene]butylidene]benzo[f][1,3]benzothiazole;4-methylbenzenesulfonate |
| Molecular Formula | C38H36N2O3S3 |
| Molecular Weight | 664.9 g/mol |
| IUPAC Name | (2Z)-3-ethyl-2-[(2E)-2-[(3-ethylbenzo[f][1,3]benzothiazol-3-ium-2-yl)methylidene]butylidene]benzo[f][1,3]benzothiazole;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C31H29N2S2.C7H8O3S/c1-4-21(15-30-32(5-2)26-17-22-11-7-9-13-24(22)19-28(26)34-30)16-31-33(6-3)27-18-23-12-8-10-14-25(23)20-29(27)35-31;1-6-2-4-7(5-3-6)11(8,9)10/h7-20H,4-6H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1 |
| Standard InChIKey | UTZNVVVOLSQOGF-UHFFFAOYSA-M |
| Isomeric SMILES | CC/C(=C\C1=[N+](C2=CC3=CC=CC=C3C=C2S1)CC)/C=C\4/N(C5=CC6=CC=CC=C6C=C5S4)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| SMILES | CCC(=CC1=[N+](C2=CC3=CC=CC=C3C=C2S1)CC)C=C4N(C5=CC6=CC=CC=C6C=C5S4)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Canonical SMILES | CCC(=CC1=[N+](C2=CC3=CC=CC=C3C=C2S1)CC)C=C4N(C5=CC6=CC=CC=C6C=C5S4)CC.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| PubChem Compound | 23350309 |
| Last Modified | Nov 11 2021 |
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